Cas no 90335-39-0 (Ethanol, 2-(2-methoxyethoxy)-, benzoate)

• Product Name: Ethanol, 2-(2-methoxyethoxy)-, benzoate
• CAS No: 90335-39-0
• MF: C₁₂H₁₈O₅
• MW: 242.268324375153
• CID: 789128
• PubChem ID: 71429190
• Update Time: 2025-04-19

Ethanol, 2-(2-methoxyethoxy)-, benzoate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(2-methoxyethoxy)-, benzoate
• benzoic acid,2-(2-methoxyethoxy)ethanol
• 90335-39-0
• Benzoic acid--2-(2-methoxyethoxy)ethan-1-ol (1/1)
• DTXSID00847891

• Inchi： 1S/C7H6O2.C5H12O3/c8-7(9)6-4-2-1-3-5-6;1-7-4-5-8-3-2-6/h1-5H,(H,8,9);6H,2-5H2,1H3
• InChI Key： BXUWUBIMEVDRAP-UHFFFAOYSA-N
• SMILES： O(CCO)CCOC.OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.11542367g/mol
• Monoisotopic Mass: 242.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų